Cas no 160191-65-1 ((4S 4'S)-(-)-2 2'-(3-PENTYLIDENE)BIS(4-&)

• Product Name: (4S 4'S)-(-)-2 2'-(3-PENTYLIDENE)BIS(4-&
• CAS No: 160191-65-1
• MF: C₁₇H₃₀N₂O₂
• MW: 294.43200
• MDL: MFCD03427142
• CID: 904479
• PubChem ID: 24883790
• Update Time: 2024-11-01

(4S 4'S)-(-)-2 2'-(3-PENTYLIDENE)BIS(4-& Chemical and Physical Properties

Names and Identifiers

• (4S 4'S)-(-)-2 2'-(3-PENTYLIDENE)BIS(4-&
• (4S)-4-propan-2-yl-2-[3-[(4S)-4-propan-2-yl-4,5-dihydro-1,3-oxazol-2-yl]pentan-3-yl]-4,5-dihydro-1,3-oxazole
• (4S,4 inverted exclamation markaS)-(-)-2,2 inverted exclamation marka-(1-Ethylpropylidene)bis(4,5-dihydro-4-isopropyloxazole)
• (4S,4′S)-(?)-2,2′-(3-Pentylidene)bis(4-isopropyloxazoline)
• (4S,4'S)-(-)-2,2'-(3-Pentylidene)bis(4-isopropyloxazoline)
• (4S,4'S)-2,2'-(pentane-3,3-diyl)bis(4-isopropyl-4,5-dihydrooxazole)
• 2,2'-(3-pentylidene)bis[(S)-4,5-dihydro-4-isopropyloxazole]
• 3,3-di[4-isopropyl-(4S)-4,5-dihydro-1,3-oxazol-2-yl]pentane
• S,S-di-iso-propyl gem-diethyl bisoxazoline
• [S-(R*,R*)]-(-)-2,2μ-(1-Ethylpropylidene)bis(4,5-dihydro-4-isopropyloxazole), (4S,4μS)-(-)-2,2μ-(1-Ethylpropylidene)bis(4,5-dihydro-4-isopropyloxazole)
• (4S,4'S)- 2,2'-(1-ethylpropylidene)bis[4,5-dihydro-4-(1-methylethyl)-Oxazole
• (4S)-4-ISOPROPYL-2-{3-[(4S)-4-ISOPROPYL-4,5-DIHYDRO-1,3-OXAZOL-2-YL]PENTAN-3-YL}-4,5-DIHYDRO-1,3-OXAZOLE
• MFCD03427142
• (4S,4'S)-(-)-2 2'-(3-PEntylidene)bis(4-isopropyloxazoline)
• J-009692
• (4S,4'S)-(-)-2,2'-(1-Ethylpropylidene)bis(4,5-dihydro-4-isopropyloxazole)
• SCHEMBL20500207
• AS-73691
• AKOS015913246
• D80783
• (4S,4'S)-22'-(3-Pentylidene)bis(4-isopropyloxazoline)
• DTXSID20446981
• (4S,4'S)-2 2'-(3-Pentylidene)bis(4-isopropyloxazoline)
• CS-0097720
• (4S,4'S)-(-)-2,2'-(3-Pentylidene)bis(4-isopropyloxazoline), 97%
• 160191-65-1
• Oxazole, 2,2'-(1-ethylpropylidene)bis[4,5-dihydro-4-(1-methylethyl)-, (4S,4'S)-
• [S-(R*,R*)]-(-)-2,2'-(1-Ethylpropylidene)bis(4,5-dihydro-4-isopropyloxazole)
• (4S)-4-(propan-2-yl)-2-{3-[(4S)-4-(propan-2-yl)-4,5-dihydro-1,3-oxazol-2-yl]pentan-3-yl}-4,5-dihydro-1,3-oxazole

• MDL： MFCD03427142
• Inchi： InChI=1S/C17H30N2O2/c1-7-17(8-2,15-18-13(9-20-15)11(3)4)16-19-14(10-21-16)12(5)6/h11-14H,7-10H2,1-6H3/t13-,14-/m1/s1
• InChI Key： PIJFQTUSLZLNOP-ZIAGYGMSSA-N
• SMILES： CCC(CC)(C1=NC(CO1)C(C)C)C2=NC(CO2)C(C)C

Computed Properties

• Exact Mass: 294.23100
• Monoisotopic Mass: 294.230728204g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.9
• Topological Polar Surface Area: 43.2Ų

Experimental Properties

• Color/Form: Colorless solid
• Density: 1.002 g/mL at 25 °C(lit.)
• Boiling Point: 120 °C/0.001 mmHg(lit.)
• Flash Point: Fahrenheit: 179.6 ° f < br / > Celsius: 82 ° C < br / >
• Refractive Index: n20/D 1.4710(lit.)
• PSA: 43.18000
• LogP: 2.57060
• Solubility: Not determined

(4S 4'S)-(-)-2 2'-(3-PENTYLIDENE)BIS(4-& Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NA 1993 / PGIII
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26-36